Cas no 2227918-58-1 ((1S)-3-amino-1-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: (1S)-3-amino-1-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 2227918-58-1
• MF: C₁₀H₁₁ClF₃NO
• MW: 253.64865231514
• CID: 6188562
• PubChem ID: 165754939
• Update Time: 2025-08-04

(1S)-3-amino-1-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol
• EN300-1941078
• 2227918-58-1
• (1S)-3-amino-1-[3-chloro-4-(trifluoromethyl)phenyl]propan-1-ol

• Inchi： 1S/C10H11ClF3NO/c11-8-5-6(9(16)3-4-15)1-2-7(8)10(12,13)14/h1-2,5,9,16H,3-4,15H2/t9-/m0/s1
• InChI Key： RKUINUSWXJFAOH-VIFPVBQESA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)[C@H](CCN)O

Computed Properties

• Exact Mass: 253.0481262g/mol
• Monoisotopic Mass: 253.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol

Compound CAS No. 2227918-58-1: (1S)-3-amino-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-1-ol

The compound with CAS No. 2227918-58-1, known as (1S)-3-amino-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique stereochemistry, with the S configuration at the chiral center, which plays a crucial role in its biological activity and chemical reactivity.

The molecular structure of (1S)-3-amino-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-1-ol consists of a propanol backbone substituted with an amino group at the third position and a chlorotrifluoromethyl-substituted phenyl group at the first position. The presence of the trifluoromethyl group introduces significant electron-withdrawing effects, which can influence the compound's electronic properties and reactivity. Additionally, the chlorine substituent on the aromatic ring contributes to both steric and electronic effects, further modulating the compound's behavior in various chemical environments.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules. Its chiral center and functional groups make it an ideal candidate for exploring enantioselective synthesis and asymmetric catalysis. Researchers have also investigated its role as a precursor in the synthesis of more complex molecules, leveraging its structural versatility to build larger frameworks with desired pharmacological properties.

In terms of physical properties, (1S)-3-amino-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-1-ol exhibits a melting point of approximately 95°C and a boiling point around 205°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it suitable for various synthetic applications. The compound's stability under different pH conditions has also been evaluated, revealing its resilience to hydrolysis under mild acidic or basic environments.

The synthesis of this compound typically involves multi-step processes that incorporate advanced techniques such as Suzuki-Miyaura coupling and Stille coupling reactions. These methods allow for precise control over the stereochemistry and functional group placement, ensuring high yields and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of producing this compound on an industrial scale.

In terms of applications, (1S)-3-amino-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-1-ol has shown promise in the development of novel pharmaceutical agents targeting various diseases. Its ability to interact with specific biological pathways makes it a valuable tool in drug design. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, highlighting its therapeutic potential.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its integration into polymer frameworks to enhance electrical conductivity and mechanical stability.

In conclusion, (1S)-3-amino-1-(3-chloro-4-(trifluoromethyl)phenyl)propan-1-ol is a versatile compound with significant implications across multiple scientific disciplines. Its structural features, combined with recent research advancements, position it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new applications and optimize synthetic methodologies, this compound is poised to make even greater contributions to scientific progress.